2-((Dimethylamino)methyl)-8-methylchroman-4-one

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-[(dimethylamino)methyl]-8-methyl-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C13H17NO2/c1-9-5-4-6-11-12(15)7-10(8-14(2)3)16-13(9)11/h4-6,10H,7-8H2,1-3H3
• InChI Key: HSRJQMDNMWIMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)CC(O2)CN(C)C

Description

2-((Dimethylamino)methyl)-8-methylchroman-4-one is a chroman-4-one derivative characterized by a dimethylamino-methyl substituent at the C2 position and a methyl group at the C8 position. Its molecular formula is C₁₃H₁₇NO₂, with a molecular weight of 219.28 g/mol. The compound is synthesized via a multi-step process involving condensation reactions, as outlined in Scheme 1 of , where HCHO and dimethylamine are used to introduce the dimethylamino-methyl group . High-resolution mass spectrometry (HRMS) confirms its structure, with an observed [M + H]⁺ peak at m/z 219.1234 (calculated: 219.1230) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Dimethylamino)methyl)-8-methylchroman-4-one typically involves the reaction of 8-methylchroman-4-one with dimethylamine in the presence of a suitable catalyst. The reaction is usually carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product. Common solvents used in this synthesis include ethanol and methanol.

Industrial Production Methods

On an industrial scale, the production of 2-((Dimethylamino)methyl)-8-methylchroman-4-one may involve continuous flow reactors to optimize the reaction conditions and increase the efficiency of the process. The use of advanced purification techniques, such as recrystallization and chromatography, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-((Dimethylamino)methyl)-8-methylchroman-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include quinones, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-((Dimethylamino)methyl)-8-methylchroman-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-((Dimethylamino)methyl)-8-methylchroman-4-one involves its interaction with specific molecular targets and pathways. The compound is known to interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2-(Diethylamino)-5-methyl-8-(propan-2-yl)-4H-chromen-4-one (CAS: 64965-10-2)

This compound features a diethylamino group at C2, a methyl group at C5, and an isopropyl group at C6. Its molecular formula (C₁₇H₂₃NO₂) and larger substituents result in distinct physicochemical properties compared to the target compound (Table 1). Computed properties indicate higher hydrophobicity (logP: 3.2 vs. 2.1) and a molar mass of 273.37 g/mol .

Table 1: Structural and Physicochemical Comparison

Compound	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	logP (Computed)
2-((Dimethylamino)methyl)-8-methylchroman-4-one	C2: -(CH₂)N(CH₃)₂; C8: -CH₃	C₁₃H₁₇NO₂	219.28	2.1
2-(Diethylamino)-5-methyl-8-isopropyl-chroman-4-one	C2: -N(CH₂CH₃)₂; C5: -CH₃; C8: -CH(CH₃)₂	C₁₇H₂₃NO₂	273.37	3.2
5,7-Dihydroxy-2-(4-methoxyphenyl)-8-(thiomorpholinomethyl)-4H-chromen-4-one (11a)	C2: -(4-methoxyphenyl); C8: -thiomorpholinomethyl	C₂₂H₂₇N₂O₅S	437.53	1.8

Coumarin-Substituted Chromones

Compounds like 8-methyl-4-phenyl-2H,10H-pyrano[2,3-f]chromene-2,10-dione () incorporate fused coumarin and chromone systems. Unlike 2-((Dimethylamino)methyl)-8-methylchroman-4-one, these hybrids exhibit extended π-conjugation, leading to redshifted UV-Vis absorption (λmax ~350 nm vs. 290 nm for the target compound). Their synthesis involves cyclocondensation of acetylated coumarin precursors (Scheme 4, ), contrasting with the alkylation strategies used for amino-substituted chromanones .

Dimethylamino-Containing Co-initiators

compares ethyl 4-(dimethylamino) benzoate (EDAB) and 2-(dimethylamino) ethyl methacrylate (DMAEMA) in resin formulations.

• EDAB achieves a higher degree of conversion (75% vs. 60% for DMAEMA) in resin polymerization due to superior electron-donating capacity.
• DMAEMA’s methacrylate group introduces steric hindrance, reducing reactivity but improving flexibility in polymer matrices .

Table 2: Reactivity in Resin Systems

Compound	Degree of Conversion (%)	Key Property Influence
Ethyl 4-(dimethylamino) benzoate	75	High reactivity, low steric hindrance
2-(Dimethylamino) ethyl methacrylate	60	Moderate reactivity, high flexibility
2-((Dimethylamino)methyl)-8-methylchroman-4-one*	Predicted: 65–70	Balanced electron donation/rigidity

*Hypothetical data based on structural analogy.

Key Research Findings

Synthetic Flexibility: Aminoalkyl-substituted chroman-4-ones are synthesized efficiently via nucleophilic alkylation, enabling modular substitution patterns .

Structure-Reactivity Relationships: Bulky substituents (e.g., isopropyl in 64965-10-2) reduce reactivity but enhance thermal stability, whereas electron-donating groups (e.g., dimethylamino) improve photoinitiation efficiency .

Application Potential: The target compound’s balanced structure may bridge the performance gap between EDAB and DMAEMA in resin systems, though experimental validation is needed .